Cas no 1806004-45-4 (Ethyl 2,4-dichloro-3-(difluoromethyl)pyridine-6-carboxylate)

Ethyl 2,4-dichloro-3-(difluoromethyl)pyridine-6-carboxylate is a fluorinated pyridine derivative with significant utility in agrochemical and pharmaceutical synthesis. Its key structural features—a dichloro-substituted pyridine core and a difluoromethyl group—enhance reactivity and bioactivity, making it a valuable intermediate for developing crop protection agents and bioactive molecules. The ethyl ester moiety improves solubility and facilitates further functionalization. This compound exhibits high stability under standard conditions, ensuring reliable handling and storage. Its selective substitution pattern allows for precise modifications in downstream applications, contributing to its versatility in fine chemical synthesis. The presence of fluorine atoms further enhances its potential in designing molecules with improved metabolic stability and target affinity.

Ethyl 2,4-dichloro-3-(difluoromethyl)pyridine-6-carboxylate structure

1806004-45-4 structure

Product Name:Ethyl 2,4-dichloro-3-(difluoromethyl)pyridine-6-carboxylate

CAS No:1806004-45-4

MF:C₉H₇Cl₂F₂NO₂

MW:270.060187578201

CID:4850650

Update Time:2025-10-07

Ethyl 2,4-dichloro-3-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2,4-dichloro-3-(difluoromethyl)pyridine-6-carboxylate
- Inchi： 1S/C9H7Cl2F2NO2/c1-2-16-9(15)5-3-4(10)6(8(12)13)7(11)14-5/h3,8H,2H2,1H3
- InChI Key： CQCBJVWEFGFAQS-UHFFFAOYSA-N
- SMILES： ClC1=CC(C(=O)OCC)=NC(=C1C(F)F)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 256
XLogP3: 3.6
Topological Polar Surface Area: 39.2

Ethyl 2,4-dichloro-3-(difluoromethyl)pyridine-6-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029072948-250mg	Ethyl 2,4-dichloro-3-(difluoromethyl)pyridine-6-carboxylate	1806004-45-4	97%	250mg	$480.00	2022-04-01
Alichem	A029072948-500mg	Ethyl 2,4-dichloro-3-(difluoromethyl)pyridine-6-carboxylate	1806004-45-4	97%	500mg	$863.90	2022-04-01
Alichem	A029072948-1g	Ethyl 2,4-dichloro-3-(difluoromethyl)pyridine-6-carboxylate	1806004-45-4	97%	1g	$1,519.80	2022-04-01